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Abstract
This document provides a detailed protocol for the design and validation of quantitative PCR

(qPCR) primers for the human and mouse ZMYND19 gene. Zinc finger MYND-type containing

19 (ZMYND19), also known as MIZIP, is a protein implicated in various cellular processes,

including the regulation of mTORC1 and melanin-concentrating hormone receptor 1 (MCHR1)

signaling pathways. Accurate and reliable quantification of ZMYND19 expression is crucial for

research into its physiological functions and its role in disease. This application note outlines

the steps for designing species-specific primers, validating their specificity and efficiency, and

establishing a robust qPCR assay using SYBR Green chemistry.

Introduction
ZMYND19 is a protein characterized by a MYND-type zinc finger domain, which facilitates

protein-protein interactions. It has been identified as a negative regulator of the mTORC1

signaling pathway, a central controller of cell growth and metabolism. ZMYND19, in complex

with MKLN1, inhibits mTORC1 activity by preventing its interaction with Rheb and downstream

substrates S6 and 4E-BP1. Additionally, ZMYND19 interacts with the melanin-concentrating

hormone receptor 1 (MCHR1), a G protein-coupled receptor involved in energy homeostasis

and appetite regulation. Given its involvement in these critical signaling pathways, the precise

measurement of ZMYND19 transcript levels is essential for understanding its biological

significance and its potential as a therapeutic target.
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This document provides a comprehensive guide for researchers to design and validate their

own qPCR primers for ZMYND19, ensuring accurate and reproducible gene expression

analysis.

ZMYND19 Gene and Transcript Structure
The ZMYND19 gene contains multiple exons that can be alternatively spliced to generate

different transcript variants. For the purpose of this protocol, we will focus on the major

transcript variants identified in human and mouse.

Table 1: Human ZMYND19 Transcript Variants

Transcript ID RefSeq Accession Length (bp)

Transcript Variant 1 NM_001278331.2 2731

Transcript Variant 2 NM_138462.4 2697

Table 2: Mouse ZMYND19 (Zmynd19) Transcript Variants

Transcript ID RefSeq Accession Length (bp)

Transcript Variant 1 NM_026021.4 2713

Transcript Variant 2 XR_004843185.1 2679

The FASTA sequences for these transcripts are essential for the primer design process and

can be obtained from the National Center for Biotechnology Information (NCBI) database.

Signaling Pathways Involving ZMYND19
ZMYND19 in mTORC1 Signaling
ZMYND19 acts as a negative regulator of the mTORC1 pathway. The CTLH E3 ubiquitin ligase

complex negatively regulates ZMYND19 and MKLN1. When CTLH activity is reduced,

ZMYND19 and MKLN1 accumulate and form a complex at the lysosomal membrane. This

complex then inhibits mTORC1 by blocking its interaction with Rheb and its downstream

targets, S6K and 4E-BP1, thereby suppressing protein synthesis and cell growth.
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ZMYND19-mediated inhibition of mTORC1 signaling.

ZMYND19 in MCHR1 Signaling
ZMYND19 interacts with the C-terminus of the melanin-concentrating hormone receptor 1

(MCHR1), a G protein-coupled receptor. MCHR1 activation by its ligand, melanin-concentrating

hormone (MCH), can lead to the inhibition of adenylyl cyclase (AC) and a decrease in cyclic

AMP (cAMP) levels through the Gαi subunit. It can also stimulate phospholipase C (PLC) and

increase intracellular calcium levels via the Gαq subunit. The precise functional consequence

of the ZMYND19-MCHR1 interaction is an area of ongoing research.
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ZMYND19 interaction with the MCHR1 signaling pathway.

Experimental Protocols
qPCR Primer Design
The following workflow outlines the steps for designing ZMYND19-specific qPCR primers.
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To cite this document: BenchChem. [ZMYND19 qPCR Primer Design and Validation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564386#zmynd19-qpcr-primer-design-and-
validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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